![molecular formula C16H14N2O4S B7680311 [1-Oxo-1-(3-oxo-2,4-dihydroquinoxalin-1-yl)propan-2-yl] thiophene-2-carboxylate](/img/structure/B7680311.png)
[1-Oxo-1-(3-oxo-2,4-dihydroquinoxalin-1-yl)propan-2-yl] thiophene-2-carboxylate
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Overview
Description
[1-Oxo-1-(3-oxo-2,4-dihydroquinoxalin-1-yl)propan-2-yl] thiophene-2-carboxylate, also known as OTCP, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of [1-Oxo-1-(3-oxo-2,4-dihydroquinoxalin-1-yl)propan-2-yl] thiophene-2-carboxylate is not fully understood. However, studies have suggested that it may exert its biological effects through the inhibition of specific enzymes, such as topoisomerase II and HIV-1 integrase.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, depending on the specific application. In medicinal chemistry, this compound has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and inhibit bacterial growth. In materials science, this compound has been shown to exhibit liquid crystalline behavior and to form gels in certain solvents. In organic synthesis, this compound has been used as a reagent for the synthesis of various compounds, such as heterocycles and amino acids.
Advantages and Limitations for Lab Experiments
[1-Oxo-1-(3-oxo-2,4-dihydroquinoxalin-1-yl)propan-2-yl] thiophene-2-carboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has been shown to exhibit various biological and chemical properties. However, there are also some limitations to its use. For example, it may be difficult to obtain pure this compound, and its biological effects may vary depending on the specific application.
Future Directions
There are several future directions for research on [1-Oxo-1-(3-oxo-2,4-dihydroquinoxalin-1-yl)propan-2-yl] thiophene-2-carboxylate. In medicinal chemistry, further studies could investigate its potential as an anticancer, antiviral, or antibacterial agent. In materials science, research could focus on the synthesis of novel materials using this compound as a building block. In organic synthesis, future studies could explore the use of this compound as a reagent for the synthesis of new compounds. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its potential applications in other fields.
Synthesis Methods
[1-Oxo-1-(3-oxo-2,4-dihydroquinoxalin-1-yl)propan-2-yl] thiophene-2-carboxylate can be synthesized by the reaction of 2-thiophenecarboxylic acid with 2-aminobenzoylacetic acid, followed by the addition of acetic anhydride and triethylamine. The resulting product can then be purified through recrystallization.
Scientific Research Applications
[1-Oxo-1-(3-oxo-2,4-dihydroquinoxalin-1-yl)propan-2-yl] thiophene-2-carboxylate has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been investigated for its anticancer, antiviral, and antibacterial properties. In materials science, this compound has been explored for its potential use as a building block for the synthesis of novel materials, such as polymers and liquid crystals. In organic synthesis, this compound has been used as a versatile reagent for the synthesis of various compounds.
Properties
IUPAC Name |
[1-oxo-1-(3-oxo-2,4-dihydroquinoxalin-1-yl)propan-2-yl] thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O4S/c1-10(22-16(21)13-7-4-8-23-13)15(20)18-9-14(19)17-11-5-2-3-6-12(11)18/h2-8,10H,9H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAWAQZDUJZJDIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CC(=O)NC2=CC=CC=C21)OC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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